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Compound Name: Lanthanum(III) nitrate hexahydrate

Cat. No.: B083358 Get Quote

Technical Support Center: Lanthanum(III) Nitrate
Hexahydrate
Welcome to the technical support center for Lanthanum(III) nitrate hexahydrate. This

resource is designed to assist researchers, scientists, and drug development professionals in

overcoming the challenges associated with the storage and handling of this hygroscopic

material.

Frequently Asked Questions (FAQs)
Q1: What is Lanthanum(III) nitrate hexahydrate, and why is it challenging to handle?

A1: Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O) is a white, crystalline solid that is

highly soluble in water and alcohol.[1][2] Its primary challenge lies in its hygroscopic and

deliquescent nature, meaning it readily absorbs moisture from the atmosphere.[1][3][4][5][6][7]

This can lead to physical changes such as clumping and eventual dissolution, which can

compromise the accuracy of experimental results.[8][9]

Q2: What are the ideal storage conditions for Lanthanum(III) nitrate hexahydrate?

A2: To maintain its integrity, Lanthanum(III) nitrate hexahydrate should be stored in a tightly

sealed, airtight container in a dry, cool, and well-ventilated area.[5][7][10] The recommended

storage temperature is typically between 15°C and 25°C.[3][6][11] It is also crucial to store it

away from combustible materials, strong reducing agents, and strong acids.[1][12][13]
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling Lanthanum(III) nitrate hexahydrate, it is essential to wear appropriate

PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[8][10]

[14][15] If there is a risk of dust formation, a respirator should be used.[5]

Q4: How does moisture absorption affect the accuracy of my experiments?

A4: Moisture absorption can significantly impact experimental accuracy by altering the mass of

the compound being weighed. This leads to errors in concentration calculations for solutions.

The absorbed water can also potentially initiate chemical reactions or change the material's

properties, affecting the outcome of your experiments.[8][9]

Q5: Is Lanthanum(III) nitrate hexahydrate a hazardous substance?

A5: Yes, it is classified as an oxidizer and can intensify fires.[1][7][10][12][13] It can also cause

serious eye damage.[3][6][16] It is incompatible with combustible materials, strong reducing

agents, and strong acids.[1][12][13] When heated to decomposition, it emits toxic fumes.[12]

[17]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b083358?utm_src=pdf-body
https://www.tutorchase.com/answers/igcse/chemistry/how-do-you-handle-hygroscopic-solutes-in-the-lab
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://datasheets.scbt.com/sc-252944.pdf
https://www.fishersci.com/store/msds?partNumber=L10500&productDescription=LANTHANUM+NITRATE+PURIFD+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/331937?userType=undefined
https://www.tutorchase.com/answers/igcse/chemistry/how-do-you-handle-hygroscopic-solutes-in-the-lab
https://corecheminc.com/hygroscopic-what-it-means-what-you-need-to-know/
https://www.benchchem.com/product/b083358?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/lanthanum-iii-nitrate-hexahydr-dic16320.html
https://www.sigmaaldrich.com/HK/zh/sds/fluka/61520?userType=undefined
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1278729_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1278729.htm
https://www.carlroth.com/medias/SDB-7180-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjU1MDV8YXBwbGljYXRpb24vcGRmfGFESTBMMmd3Tnk4NU1UYzVPVGN5T1RZd01qZzJMMU5FUWw4M01UZ3dYMEZWWDBWT0xuQmtaZ3wyMDBkY2Y1MmJlNjgyN2QzODc3OGM0YmRiMTFiM2Q4MDg4YzZlZjAxOTI3MTNlZDQwNDFkM2MxNDM5NjU1OTE5
https://www.carlroth.com/medias/SDB-8358-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA1NzZ8YXBwbGljYXRpb24vcGRmfGFEbGlMMmhrWmk4NU1qRXdNRFEzT0RnNU5ETTRMMU5FUWw4NE16VTRYME5JWDBWT0xuQmtaZ3wzYzlmYTBmODU4YzBiNzNiMmQ1ZTM3NGViZGIyOTA3OTMwYjA1ODc3ZmVhZDE5NjMwYTIwMWRkODQ5Y2EyZjIy
https://www.carlroth.com/medias/SDB-8358-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcxMzZ8YXBwbGljYXRpb24vcGRmfGFEWmpMMmd4TUM4NU1UYzRPVEUwT0RneE5UWTJMMU5FUWw4NE16VTRYMDFVWDBWT0xuQmtaZ3w4ZWMzNTQ3NmUyOWZkNzQ2MmZjOTk1MjI1MTBlYjg4MDVjODFlNzVjNjA5YzVjMzdlODA0MjI2N2U0NjEyOTM4
https://wap.guidechem.com/encyclopedia/lanthanum-iii-nitrate-hexahydr-dic16320.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1278729_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1278729.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1278729_EN.htm
https://cameochemicals.noaa.gov/chemical/20558
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Possible Cause Solution

The compound has formed

clumps or appears wet.

Exposure to atmospheric

moisture due to improper

storage or handling.

For mildly clumped material,

you can try breaking up the

clumps with a spatula inside a

low-humidity environment

(e.g., a glove box).[8]

However, for accurate

concentration work, it is highly

recommended to use a fresh,

unopened container.

Difficulty in obtaining an

accurate weight.

The compound is rapidly

absorbing moisture from the air

during weighing.

Minimize the time the container

is open.[8] Weigh the material

quickly. For highly sensitive

experiments, consider

weighing the compound inside

a glove box with a controlled,

dry atmosphere.[18][19]

Inconsistent experimental

results.

The hygroscopic nature of the

compound is leading to

variations in the actual

concentration of your

solutions.

Prepare a stock solution from a

fresh bottle of Lanthanum(III)

nitrate hexahydrate.[19][20]

This will ensure that all

subsequent experiments use a

solution of the same, albeit

potentially slightly lower than

calculated, concentration.

The compound has completely

liquefied.

Severe exposure to high

humidity.

The material is likely unusable

for applications requiring

precise concentrations. It is

best to dispose of it according

to your institution's hazardous

waste guidelines and start with

a fresh container.
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Protocol for Preparing a Stock Solution of
Lanthanum(III) Nitrate Hexahydrate

Preparation of the Weighing Environment: If available, perform all weighing operations inside

a glove box with a controlled, low-humidity atmosphere. If a glove box is not available,

ensure the weighing area is as dry as possible and work quickly to minimize exposure to air.

Pre-weighing: Tare a clean, dry beaker or flask on the analytical balance.

Weighing the Compound: Quickly transfer the desired amount of Lanthanum(III) nitrate
hexahydrate from its container to the tared beaker and record the mass. Immediately and

tightly seal the stock container.

Dissolution: Add the appropriate amount of deionized water or your chosen solvent to the

beaker to dissolve the compound completely.

Storage of the Stock Solution: Transfer the prepared stock solution to a clearly labeled and

tightly sealed container. Store it under appropriate conditions for your experimental needs.

Visual Guides
Workflow for Handling Hygroscopic Lanthanum(III)
Nitrate Hexahydrate
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Storage

Handling

Solution Preparation

Store in a cool, dry place 
in a tightly sealed container

Weigh quickly in a low-humidity
 environment (e.g., glove box)

Wear appropriate PPE
(gloves, goggles)

Always
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 after weighing

Prepare a stock solution for
 consistent concentrations
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Caption: Recommended workflow for handling hygroscopic Lanthanum(III) nitrate
hexahydrate.

Troubleshooting Logic for Clumped Lanthanum(III)
Nitrate Hexahydrate
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Observe Clumped or
Wet Compound

Is the clumping severe?
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 in a dry environment
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Dispose of compound and
 use a fresh container

Yes

For accurate results, always
 prefer a fresh container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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